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Compound of Interest

Compound Name: (Methyl(diphenyl)silyl)formic acid

Cat. No.: B3111626 Get Quote

Technical Guide: (Methyl(diphenyl)silyl)formic
acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Methyl(diphenyl)silyl)formic
acid, a silicon-containing carboxylic acid. The document details its chemical properties, a

representative synthetic protocol, and relevant data for research and development applications.

Core Compound Data
All quantitative data for (Methyl(diphenyl)silyl)formic acid is summarized in the table below

for easy reference.
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Property Value Citation

Molecular Formula C₁₄H₁₄O₂Si [1][2][3]

Molecular Weight 242.35 g/mol [2]

CAS Number 18414-58-9 [1][2][3]

Melting Point 133-136 °C [1]

IUPAC Name
methyldiphenylsilanecarboxylic

acid
[1]

InChI Key
JGZJTJGZAGJOOE-

UHFFFAOYSA-N
[1]

Synthetic Workflow
The following diagram illustrates a representative workflow for the synthesis of α-silyl carboxylic

acids, based on general methods described in the literature.
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Caption: A generalized workflow for the synthesis of (Methyl(diphenyl)silyl)formic acid.
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Experimental Protocols
While a specific protocol for (Methyl(diphenyl)silyl)formic acid is not readily available in the

cited literature, a representative synthesis can be adapted from general methods for preparing

α-silyl carboxylic acids. The following is a plausible experimental protocol.

Synthesis of (Methyl(diphenyl)silyl)formic acid
This procedure is based on the carboxylation of a silyl anion generated from the corresponding

silane.

Materials:

Diphenylmethylsilane

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) in hexanes

Dry carbon dioxide (CO₂) gas or dry ice

1 M Hydrochloric acid (HCl)

Anhydrous sodium sulfate (Na₂SO₄)

Organic solvents for extraction and purification (e.g., diethyl ether, hexanes, ethyl acetate)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, a nitrogen inlet, and a septum is charged with diphenylmethylsilane

and anhydrous THF under a nitrogen atmosphere. The solution is cooled to -78 °C using a

dry ice/acetone bath.

Deprotonation: n-Butyllithium solution is added dropwise to the stirred solution via the

dropping funnel over 30 minutes. The reaction mixture is stirred at -78 °C for an additional 2

hours to ensure the complete formation of the silyl anion.
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Carboxylation: A stream of dry carbon dioxide gas is bubbled through the solution for 1 hour,

or the reaction mixture is poured over an excess of crushed dry ice. The reaction is allowed

to slowly warm to room temperature overnight.

Workup and Extraction: The reaction is quenched by the slow addition of 1 M HCl until the

aqueous layer is acidic. The mixture is transferred to a separatory funnel, and the aqueous

layer is extracted three times with diethyl ether. The combined organic layers are washed

with brine, dried over anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure to yield the crude product. The

crude (Methyl(diphenyl)silyl)formic acid can be purified by recrystallization from a suitable

solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Characterization:

The purified product should be characterized by standard analytical techniques:

¹H NMR and ¹³C NMR: To confirm the chemical structure and purity.

FT-IR Spectroscopy: To identify the characteristic C=O and O-H stretches of the carboxylic

acid and the Si-Ph and Si-Me bonds.

Mass Spectrometry: To determine the molecular weight and fragmentation pattern.

Melting Point Analysis: To assess the purity of the crystalline product.

Applications and Further Research
Organosilicon compounds are of increasing interest in medicinal chemistry and drug design.

The replacement of a carbon atom with a silicon atom (a "sila-substitution") can modulate a

molecule's physicochemical properties, such as lipophilicity, metabolic stability, and bond

angles, which in turn can influence its biological activity.

(Methyl(diphenyl)silyl)formic acid serves as a building block for introducing the

methyldiphenylsilyl moiety into more complex molecules. Further research could explore the

synthesis of derivatives and their evaluation in biological assays to investigate their potential as
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therapeutic agents. As of now, specific signaling pathways or drug development applications for

this particular compound are not extensively documented in publicly available literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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